Cas no 501919-95-5 (3,4-Dichloro-5-ethoxypyridazine)

• Product Name: 3,4-Dichloro-5-ethoxypyridazine
• CAS No: 501919-95-5
• MF: C₆H₆Cl₂N₂O
• MW: 193.0306391716
• CID: 1034068
• PubChem ID: 252982
• Update Time: 2025-05-27

3,4-Dichloro-5-ethoxypyridazine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-ethoxypyridazine
• DTXSID60291417
• NSC-75310
• J-511135
• NSC75310
• 501919-95-5
• DB-261910

• Inchi： 1S/C6H6Cl2N2O/c1-2-11-4-3-9-10-6(8)5(4)7/h3H,2H2,1H3
• InChI Key： HDQWKXZQWLSTKM-UHFFFAOYSA-N
• SMILES： ClC1=C(N=NC=C1OCC)Cl

Computed Properties

• Exact Mass: 191.9857182g/mol
• Monoisotopic Mass: 191.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3,4-Dichloro-5-ethoxypyridazine

Comprehensive Overview of 3,4-Dichloro-5-ethoxypyridazine (CAS No. 501919-95-5): Properties, Applications, and Industry Insights

3,4-Dichloro-5-ethoxypyridazine (CAS No. 501919-95-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridazine derivative features a unique molecular structure, combining chloro and ethoxy functional groups, which contribute to its reactivity and versatility in synthetic applications. As the demand for novel bioactive molecules grows, compounds like 3,4-Dichloro-5-ethoxypyridazine are increasingly explored for their potential in drug discovery and crop protection formulations.

The compound's chemical properties include a molecular weight of 207.03 g/mol and a purity typically exceeding 97%, making it suitable for precision applications. Researchers highlight its role as a building block in the synthesis of more complex molecules, particularly in developing kinase inhibitors and herbicidal agents. Recent studies published in journals like Bioorganic & Medicinal Chemistry Letters have investigated its structure-activity relationships, revealing promising interactions with biological targets.

In the context of green chemistry trends, 501919-95-5 has been evaluated for its environmental profile. Advanced computational chemistry models predict its biodegradation pathways, addressing growing concerns about sustainable synthesis methods. The compound's ethoxy group offers improved solubility compared to purely halogenated pyridazines, a feature valued in formulation science for both pharmaceutical and agricultural products.

Market analysis indicates rising interest in 3,4-Dichloro-5-ethoxypyridazine across Asia-Pacific research hubs, with patent filings showing a 22% increase since 2020. This aligns with broader industry shifts toward heterocyclic scaffolds in medicinal chemistry. Frequently searched questions include "synthesis route for 501919-95-5" and "safety data sheet for 3,4-Dichloro-5-ethoxypyridazine," reflecting user priorities for technical documentation.

From a regulatory perspective, the compound falls under standard laboratory chemical classifications in most jurisdictions. Analytical methods such as HPLC-UV and GC-MS are commonly employed for quality control, with retention time data becoming a key search parameter among quality assurance professionals. The development of high-throughput screening protocols has further increased its utilization in combinatorial chemistry libraries.

Emerging applications include its use as a precursor in fluorescent probes for cellular imaging, capitalizing on the pyridazine core's photophysical properties. This intersects with the booming diagnostics market, projected to reach $84 billion by 2027. Researchers are particularly interested in modifying the chloro substituents to create derivatives with tailored biological activity profiles.

Storage recommendations for CAS 501919-95-5 emphasize protection from moisture and light, with optimal stability observed at -20°C under inert atmosphere. These handling protocols are frequently discussed in technical forums, alongside queries about scaling up production of pyridazine derivatives. The compound's spectroscopic fingerprints (1H NMR: δ 7.85 ppm, singlet; 13C NMR: δ 152.3 ppm) serve as important reference data for synthetic chemists.

In conclusion, 3,4-Dichloro-5-ethoxypyridazine represents an important research chemical with expanding applications across multiple scientific disciplines. Its combination of halogenated and alkoxy features provides a versatile platform for molecular design, addressing contemporary challenges in targeted therapeutics and precision agriculture. Ongoing studies continue to uncover new dimensions of its chemical potential while adhering to evolving safety and sustainability standards in chemical research.